(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiazol-4-yl)propanoic acid
Overview
Description
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiazol-4-yl)propanoic acid, also known as R-TBAPA, is an organic acid that is used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of ways, including as a reagent, a catalyst, and a ligand. R-TBAPA has been extensively studied and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Enantioselective Synthesis and Neuroexcitant Analogs
Research has demonstrated the role of tert-butoxycarbonyl amino acids in the enantioselective synthesis of neuroexcitant analogs. For instance, the preparation of both enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), an analogue of the neuroexcitant AMPA, utilized enantiomerically pure glycine derivatives, showcasing a method to achieve over 99% enantiomeric excess with significant yields (Pajouhesh et al., 2000).
Synthesis of Natural Product Intermediates
Another study highlighted the synthesis of (R)-methyl 2-((tert-butoxycarbonyl)amino)-3-((tert-butyldimethylsilyl)thio)propanoate, a key intermediate in the production of Biotin. This compound plays a crucial role in metabolic cycles, including the catalytic fixation of carbon dioxide and biosynthesis of fatty acids, sugars, and α-amino acids, demonstrating its significance in biochemical research and applications (Qin et al., 2014).
Development of Antimicrobial Agents
Research into 2,5-disubstituted-1,3,4-thiadiazole derivatives from tert-butoxycarbonyl amino propanoic acid revealed potential antimicrobial applications. New compounds synthesized from this starting material showed strong activities against tested microorganisms, indicating its utility in developing novel antimicrobial agents (Pund et al., 2020).
Synthetic Pathways to Dipeptide 4-nitroanilides
The synthesis of dipeptide 4-nitroanilides incorporating tert-butoxycarbonyl amino acids explored the preparation of compounds including non-proteinogenic amino acids. This research demonstrates the compound's utility in peptide synthesis, offering pathways to creating novel peptides with potential biochemical and pharmacological applications (Schutkowski et al., 2009).
Mechanism of Action
Mode of Action
Like other amino acid derivatives, it may interact with various enzymes, receptors, or transport proteins, altering their function and leading to downstream effects .
Pharmacokinetics
Its distribution, metabolism, and excretion would depend on its specific interactions with various proteins in the body .
Result of Action
The molecular and cellular effects of BOC-D-4-THIAZOLYLALANINE’s action are currently unknown. Its effects would depend on its specific targets and the biochemical pathways it affects .
properties
IUPAC Name |
(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-4-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-11(2,3)17-10(16)13-8(9(14)15)4-7-5-18-6-12-7/h5-6,8H,4H2,1-3H3,(H,13,16)(H,14,15)/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVXBTZJECMMZSB-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CSC=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CSC=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401156799 |
Source
|
| Record name | (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-thiazolepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401156799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiazol-4-yl)propanoic acid | |
CAS RN |
134107-69-0 |
Source
|
| Record name | (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-thiazolepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134107-69-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-thiazolepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401156799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Boc-D-4-Thiazolylalanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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